Cas no 62907-50-0 (Benzene, 1,1'-[3-methyl-3-(2-propenyl)-1-cyclopropene-1,2-diyl]bis-)

• Product name: Benzene, 1,1'-[3-methyl-3-(2-propenyl)-1-cyclopropene-1,2-diyl]bis-
• CAS No: 62907-50-0
• MF: C₁₉H₁₈
• MW: 246.34622
• CID: 428959
• PubChem ID: 12584652

Benzene, 1,1'-[3-methyl-3-(2-propenyl)-1-cyclopropene-1,2-diyl]bis- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[3-methyl-3-(2-propenyl)-1-cyclopropene-1,2-diyl]bis-
• (3-methyl-2-phenyl-3-prop-2-enylcyclopropen-1-yl)benzene
• 3-allyl-3-methyl-1,2-diphenylcyclopropene
• 1,1'-[3-Methyl-3-(prop-2-en-1-yl)cycloprop-1-ene-1,2-diyl]dibenzene
• DTXSID90503393
• 62907-50-0

• Inchi： InChI=1S/C19H18/c1-3-14-19(2)17(15-10-6-4-7-11-15)18(19)16-12-8-5-9-13-16/h3-13H,1,14H2,2H3
• InChI Key： MBJPXBFJIZMNTM-UHFFFAOYSA-N
• SMILES： CC1(C(=C1C2=CC=CC=C2)C3=CC=CC=C3)CC=C

Computed Properties

• Exact Mass: 246.14094
• Monoisotopic Mass: 246.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 0